![molecular formula C23H23ClN2O5S B300426 N-[4-(benzyloxy)phenyl]-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide](/img/structure/B300426.png)
N-[4-(benzyloxy)phenyl]-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide
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Overview
Description
N-[4-(benzyloxy)phenyl]-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BPCA and is known for its unique properties that make it an ideal candidate for use in scientific research.
Mechanism of Action
The mechanism of action of BPCA is not yet fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes and receptors involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
BPCA has been found to have a number of biochemical and physiological effects. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, reduce the activity of certain enzymes involved in inflammation, and induce apoptosis in cancer cells. BPCA has also been found to have anti-angiogenic effects, which may contribute to its potential applications in cancer research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPCA in lab experiments is its unique properties, which make it an ideal candidate for use in various fields of scientific research. However, one of the main limitations of using this compound is its relatively high cost, which may limit its use in certain experiments.
Future Directions
There are a number of future directions for research involving BPCA. Some potential areas of research include further studies on the mechanism of action of this compound, as well as investigations into its potential applications in the treatment of various inflammatory diseases and cancer. Additionally, further studies may be needed to determine the optimal dosage and administration of BPCA for use in various experiments.
Synthesis Methods
The synthesis of BPCA involves the reaction of 4-(benzyloxy)aniline with 3-chloro-4-methoxy(methylsulfonyl)aniline in the presence of acetic anhydride. The resulting product is then treated with acetic acid and sodium acetate to yield the final product, N-[4-(benzyloxy)phenyl]-2-[3-chloro-4-methoxy(methylsulfonyl)anilino]acetamide.
Scientific Research Applications
BPCA has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for use in cancer research. BPCA has also been shown to have potential applications in the treatment of various inflammatory diseases, such as arthritis and asthma.
properties
Molecular Formula |
C23H23ClN2O5S |
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Molecular Weight |
475 g/mol |
IUPAC Name |
2-(3-chloro-4-methoxy-N-methylsulfonylanilino)-N-(4-phenylmethoxyphenyl)acetamide |
InChI |
InChI=1S/C23H23ClN2O5S/c1-30-22-13-10-19(14-21(22)24)26(32(2,28)29)15-23(27)25-18-8-11-20(12-9-18)31-16-17-6-4-3-5-7-17/h3-14H,15-16H2,1-2H3,(H,25,27) |
InChI Key |
DXUNXFZWDIATHM-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)S(=O)(=O)C)Cl |
Canonical SMILES |
COC1=C(C=C(C=C1)N(CC(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)S(=O)(=O)C)Cl |
Origin of Product |
United States |
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